Cas no 57357-76-3 (Acetamide, N-(1-ethynyl-1,2-dimethylbutyl)-)

• Product name: Acetamide, N-(1-ethynyl-1,2-dimethylbutyl)-
• CAS No: 57357-76-3
• MF: C₁₀H₁₇NO
• MW: 167.24808
• CID: 345632
• PubChem ID: 71444185

Acetamide, N-(1-ethynyl-1,2-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1-ethynyl-1,2-dimethylbutyl)-
• N-(3,4-dimethylhex-1-yn-3-yl)acetamide
• 57357-76-3
• DTXSID90852979

• Inchi： InChI=1S/C10H17NO/c1-6-8(3)10(5,7-2)11-9(4)12/h2,8H,6H2,1,3-5H3,(H,11,12)
• InChI Key： LIXVECOXGCRAJW-UHFFFAOYSA-N
• SMILES： C(C(NC(=O)C)(C)C(C)CC)#C

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1